molecular formula C20H22ClNO4 B269314 2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide

2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide

Cat. No. B269314
M. Wt: 375.8 g/mol
InChI Key: SVBUUIVLUXYFAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide, also known as TFMPP, is a synthetic chemical compound that belongs to the family of phenylpropanamines. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action and potential therapeutic applications.

Mechanism of Action

2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are both involved in the regulation of mood and behavior. By binding to these receptors, 2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are important for the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide has been found to produce a range of biochemical and physiological effects in animal studies. These include increased locomotor activity, decreased anxiety, and changes in body temperature and heart rate. However, the exact mechanisms underlying these effects are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity, which allows for precise dosing and accurate measurements of its effects. However, there are also limitations to its use, including its potential toxicity and the need for specialized equipment and facilities for handling and disposal.

Future Directions

There are several potential future directions for research on 2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide. These include investigating its effects on other serotonin receptors, as well as exploring its potential therapeutic applications for the treatment of other psychiatric disorders such as schizophrenia and bipolar disorder. Additionally, further studies are needed to elucidate the precise mechanisms underlying its effects on the central nervous system and to determine its safety profile for human use.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide involves the reaction of 4-chlorophenol with 2-(tetrahydro-2-furanylmethoxy)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with propionyl chloride to form 2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide has been used in scientific research to study its effects on the central nervous system. It has been found to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. This has led to investigations into its potential therapeutic applications for the treatment of anxiety, depression, and other psychiatric disorders.

properties

Product Name

2-(4-chlorophenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide

Molecular Formula

C20H22ClNO4

Molecular Weight

375.8 g/mol

IUPAC Name

2-(4-chlorophenoxy)-N-[2-(oxolan-2-ylmethoxy)phenyl]propanamide

InChI

InChI=1S/C20H22ClNO4/c1-14(26-16-10-8-15(21)9-11-16)20(23)22-18-6-2-3-7-19(18)25-13-17-5-4-12-24-17/h2-3,6-11,14,17H,4-5,12-13H2,1H3,(H,22,23)

InChI Key

SVBUUIVLUXYFAL-UHFFFAOYSA-N

SMILES

CC(C(=O)NC1=CC=CC=C1OCC2CCCO2)OC3=CC=C(C=C3)Cl

Canonical SMILES

CC(C(=O)NC1=CC=CC=C1OCC2CCCO2)OC3=CC=C(C=C3)Cl

Origin of Product

United States

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